5-methyl-6-(3-methyl-4-pyridinyl)-2H-1,4-thiazin-3(4H)-one

• Molecular Formula: C11H12N2OS
• Molecular Weight: 220.29 g/mol
• IUPAC Name: 5-methyl-6-(3-methylpyridin-4-yl)-4H-1,4-thiazin-3-one
• InChI: InChI=1S/C11H12N2OS/c1-7-5-12-4-3-9(7)11-8(2)13-10(14)6-15-11/h3-5H,6H2,1-2H3,(H,13,14)
• InChI Key: PPWXXFKCWPOZGO-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CN=C1)C2=C(NC(=O)CS2)C

Description

5-methyl-6-(3-methyl-4-pyridinyl)-2H-1,4-thiazin-3(4H)-one is a useful research compound. Its molecular formula is C11H12N2OS and its molecular weight is 220.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

The mixture of 5-methyl-6-[1-(2,2,2-trichloroethoxycarbonyl)-3-methyl-1,4dihydro-4-pyridinyl]-2H-1,4-thiazin-3(4H)-one (250 mg) and sulfur (125 mg) in N,N-dimethylformamide (2 ml) was heated at 160° C. for 1 hour. N,N-dimethylformamide was removed under reduced pressure and residue was extracted with 2N hydrochloric acid. The insoluble solid was removed by filtration and filtrate was washed with ether. The aqueous solution was adjusted to pH 7.2 by 2N aqueous sodium hydroxide. The precipitates were extracted with chloroform and the extract was dried over anhydrous magnesium sulfate. Chloroform was removed under reduced pressure and residue was purified by silica gel column chromatography (Wakogel C-200, chloroform/methanol=20/1) to give 118 mg of 5-methyl-6-(3-methyl-4-pyridinyl)-2H-1,4-thiazin-3(4H)-one as pale-brown crystal.

Synthesis routes and methods II

Procedure details

A mixture of 5-methyl-6-[1-(2,2,2-trichloroethoxycarbonyl)-3-methyl-1,4-dihydro-4-pyridinyl]-2H-1,4-thiazin-3(4H)-one (0.25 g) and sulfur sublimed (0.125 g) was treated in the same manner as described in Example 3 (ii) to give the titled compound (0.118 g, yield 86.3%) as pale brown crystals. Chloroform-methanol (=20:1) was used as a developing eluant.